N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide

• IUPAC Name: N-[(4-methylphenyl)carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C21H18N2OS/c1-15-7-13-19(14-8-15)22-21(25)23-20(24)18-11-9-17(10-12-18)16-5-3-2-4-6-16/h2-14H,1H3,(H2,22,23,24,25)
• InChI Key: DPLABBMVCWXSBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide, also known as MPTP, is a chemical compound that has been widely researched for its potential applications in the field of neuroscience. MPTP is a potent neurotoxin that has been shown to selectively target dopaminergic neurons, leading to the development of Parkinson's disease-like symptoms in humans and other animals. Despite its toxic effects, MPTP has been used extensively as a research tool to study the mechanisms underlying Parkinson's disease and to develop new treatments for this debilitating condition.

Mechanism of Action

N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide is converted into MPP+ (1-methyl-4-phenylpyridinium) by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction. This ultimately leads to the death of dopaminergic neurons and the depletion of dopamine levels in the brain.
Biochemical and Physiological Effects:
N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide-induced Parkinsonism in humans and animals is characterized by the loss of dopaminergic neurons in the substantia nigra, leading to a depletion of dopamine levels in the brain. This depletion of dopamine is thought to be responsible for the development of Parkinson's disease symptoms, including tremors, rigidity, and bradykinesia. N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide has also been shown to cause oxidative stress and mitochondrial dysfunction in dopaminergic neurons, leading to their death.

Advantages and Limitations for Lab Experiments

N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been widely used as a research tool to study the mechanisms underlying Parkinson's disease and to develop new treatments for this condition. One advantage of using N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide is that it selectively targets dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease in humans and other animals. However, N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide is a potent neurotoxin that can cause irreversible damage to dopaminergic neurons, making it difficult to use in long-term studies. Additionally, the use of N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide in animal studies raises ethical concerns due to its toxicity.

Future Directions

There are several future directions for research involving N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide. One area of focus is the development of new treatments for Parkinson's disease based on the mechanisms underlying N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide-induced Parkinsonism. Another area of focus is the identification of new neuroprotective agents that can prevent the death of dopaminergic neurons in response to N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide. Additionally, there is ongoing research into the use of N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide as a tool to study the mechanisms underlying other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.

Synthesis Methods

N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide can be synthesized through a multi-step process involving the reaction of 4-methylphenylamine with carbon disulfide to form the corresponding dithiocarbamate. The dithiocarbamate is then reacted with 4-biphenylcarboxylic acid chloride to form N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide.

Scientific Research Applications

N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been used extensively in scientific research to study the mechanisms underlying Parkinson's disease. Specifically, N-{[(4-methylphenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been shown to selectively target dopaminergic neurons in the substantia nigra, leading to the depletion of dopamine levels in the brain. This depletion of dopamine is thought to be a key factor in the development of Parkinson's disease symptoms, including tremors, rigidity, and bradykinesia.